Cas no 1261658-94-9 (2,3-Dichloro-5-(4-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 2,3-Dichloro-5-(4-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261658-94-9
• MF: C₁₂H₆Cl₂F₃NO
• MW: 308.083351612091
• CID: 4986497
• Update Time: 2025-05-23

2,3-Dichloro-5-(4-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-5-(4-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H6Cl2F3NO/c13-10-5-8(6-18-11(10)14)7-1-3-9(4-2-7)19-12(15,16)17/h1-6H
• InChI Key： IHBITOUTCCMVBZ-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C1C=CC(=CC=1)OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 5.2
• Topological Polar Surface Area: 22.1

Additional information on 2,3-Dichloro-5-(4-(trifluoromethoxy)phenyl)pyridine

Comprehensive Guide to 2,3-Dichloro-5-(4-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261658-94-9)

2,3-Dichloro-5-(4-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261658-94-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core substituted with chloro and trifluoromethoxy groups, exhibits remarkable chemical properties that make it valuable for various applications. Researchers and industry professionals often search for 2,3-Dichloro-5-(4-(trifluoromethoxy)phenyl)pyridine synthesis, CAS 1261658-94-9 applications, and pyridine derivatives in drug discovery, reflecting its growing relevance in scientific communities.

The molecular structure of 2,3-Dichloro-5-(4-(trifluoromethoxy)phenyl)pyridine features a pyridine ring with chlorine atoms at the 2 and 3 positions and a 4-(trifluoromethoxy)phenyl group at the 5 position. This arrangement imparts distinct electronic and steric properties, making it a versatile intermediate in organic synthesis. The presence of the trifluoromethoxy group enhances the compound's lipophilicity, which is a critical factor in its potential bioavailability and pharmacokinetic performance. Such attributes are frequently explored in medicinal chemistry optimization and agrochemical formulation studies.

One of the most searched topics related to this compound is its role in drug discovery. The pyridine scaffold is a common motif in pharmaceuticals, and modifications like those in 2,3-Dichloro-5-(4-(trifluoromethoxy)phenyl)pyridine can lead to novel bioactive molecules. Researchers are particularly interested in its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, given the increasing demand for targeted therapies in oncology and neurology. Additionally, its agrochemical applications are under investigation, with studies focusing on its efficacy as a pesticide intermediate or herbicide precursor.

The synthesis of 2,3-Dichloro-5-(4-(trifluoromethoxy)phenyl)pyridine typically involves multi-step organic reactions, including cross-coupling and halogenation processes. Recent advancements in catalytic methods and green chemistry have improved the efficiency of its production, addressing the growing demand for sustainable synthetic routes. These developments align with the broader industry trend toward environmentally friendly chemical manufacturing, a hot topic among researchers and regulatory bodies.

From a commercial perspective, CAS 1261658-94-9 is gaining traction in the fine chemicals market. Suppliers and manufacturers are increasingly listing this compound due to its applicability in high-value intermediates and custom synthesis projects. The rise of contract research organizations (CROs) and specialty chemical companies has further driven its demand, particularly in regions with robust pharmaceutical and agrochemical industries.

In summary, 2,3-Dichloro-5-(4-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261658-94-9) is a compound of significant scientific and industrial interest. Its unique structural features, coupled with its potential in drug development and agrochemical innovation, make it a subject of ongoing research. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing molecular design and synthetic chemistry.